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Compound of Interest

Compound Name: RTI-55 Hydrochloride

CAS No.: 141899-24-3

Cat. No.: B1149560

Get Quote

This guide provides an in-depth exploration of RTI-55 (also known as β-CIT or iometopane), a

potent phenyltropane-based psychostimulant and a critical tool in neuropharmacological

research. As a close analog of cocaine, RTI-55 has been instrumental in elucidating the

structure, function, and regulation of monoamine transporters, particularly the dopamine

transporter (DAT). This document will delve into the core chemical properties, pharmacological

profile, and diverse research applications of RTI-55, offering both foundational knowledge and

practical insights for its effective utilization in the laboratory.

Foundational Understanding: The Chemical and
Pharmacological Core of RTI-55
RTI-55, chemically designated as 3β-(4-iodophenyl)tropane-2β-carboxylic acid methyl ester, is

a semi-synthetic alkaloid belonging to the phenyltropane class of compounds.[1] Its structural

similarity to cocaine underpins its mechanism of action as a reuptake inhibitor at monoamine

transporters.[2]
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RTI-55 functions as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI) by

binding to the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine

transporter (DAT).[2] This binding action blocks the reabsorption of these neurotransmitters

from the synaptic cleft back into the presynaptic neuron, leading to an increased extracellular

concentration and consequently enhanced serotonergic, adrenergic, and dopaminergic

neurotransmission.[2] The primary research focus for RTI-55 has been on its high-affinity

interaction with the dopamine transporter, making it an invaluable tool for studying the

mechanisms of cocaine action and the broader implications of dopamine dysregulation.
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In Vivo Locomotor Activity Workflow
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Caption: Experimental Workflow for Assessing Locomotor Activity.

Studies using techniques like Positron Emission Tomography (PET) and Single-Photon

Emission Computed Tomography (SPECT) with radiolabeled RTI-55 have been crucial in

determining the relationship between dopamine transporter occupancy, the inhibition of

dopamine transport, and the stimulation of locomotor activity. [3][4]These imaging studies have

demonstrated that PET/SPECT measures of transporter occupancy can accurately reflect

transporter inhibition. [3]

A Cocaine Analog with Distinct Characteristics
While RTI-55 is a valuable cocaine analog, it is essential to recognize its distinct properties.

RTI-55 has a higher affinity for the dopamine transporter than cocaine. [5][6]This higher affinity

has implications for its potential therapeutic use and its research applications. For instance,

while it has been explored as a potential therapy for cocaine abuse, studies have shown that

cocaine can displace pharmacological doses of RTI-55 from the striatum. [5][6]

Synthesis and Chemical Properties
RTI-55 is a phenyltropane derivative, a class of compounds developed through systematic

modifications of cocaine's structure. [7]Its synthesis is a multi-step process typically starting

from tropinone. The hydrochloride salt of RTI-55 is known to be very hygroscopic. [1]
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Property Value

Chemical Formula C₁₆H₂₀INO₂

Molar Mass 385.245 g·mol⁻¹

Appearance Solid powder

| Solubility | Soluble in DMSO |

Safety and Handling Considerations
RTI-55 is a potent psychostimulant with significant abuse potential and should be handled with

appropriate safety precautions in a controlled laboratory setting. [1][8]In rodent studies, RTI-55

caused death at a dosage of 100 mg/kg. [2]Researchers must adhere to all institutional and

national regulations regarding the handling and use of controlled substances.

Conclusion: A Cornerstone of Monoamine
Transporter Research
RTI-55 remains an indispensable tool for researchers in neuroscience and drug development.

Its high affinity for the dopamine transporter, coupled with its well-characterized

pharmacological profile, provides a robust platform for investigating the intricacies of

dopaminergic neurotransmission and the mechanisms underlying psychostimulant action. As

research continues to unravel the complexities of the brain, RTI-55 will undoubtedly continue to

play a pivotal role in advancing our understanding of monoamine transporter function in both

health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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